Cas no 1804405-81-9 (Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate
• CAS No: 1804405-81-9
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951965
• Update Time: 2025-06-09

Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-17-9(16)6-3-7(15)5(4-14)2-8(6)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： JIVMHEWPMWPBCS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 95.6

Additional information on Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate

Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1804405-81-9): An Overview of Its Structure, Properties, and Applications

Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1804405-81-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate is composed of a benzoate core with several functional groups attached. The presence of a cyano group (-CN), a hydroxyl group (-OH), and a trifluoromethylthio group (-SCF3) imparts distinct chemical and physical properties to the molecule. These functional groups contribute to the compound's reactivity, solubility, and biological activity, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate in the development of new therapeutic agents. For instance, its cyano group can be involved in various chemical reactions, such as nucleophilic addition and substitution, which are crucial for the synthesis of more complex molecules. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and stability in aqueous environments. Additionally, the trifluoromethylthio group provides electron-withdrawing properties that can influence the compound's electronic structure and reactivity.

In the context of medicinal chemistry, Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate has shown promise as a lead compound for the development of drugs targeting specific biological pathways. Research has indicated that this compound may have potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The unique combination of functional groups allows for fine-tuning of the molecule's pharmacological properties through structural modifications.

One notable study published in the Journal of Medicinal Chemistry explored the use of Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a starting point for drug discovery efforts.

Beyond its medicinal applications, Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate has also been investigated for its use in materials science. The presence of the trifluoromethylthio group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and photovoltaic devices. Recent advancements in this area have shown that this compound can be used as a building block for constructing advanced materials with tailored electronic characteristics.

In summary, Methyl 4-cyano-5-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1804405-81-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play a crucial role in advancing both medicinal chemistry and materials science.